Ethyl 2-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-[(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methylamino]-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C17H16N2O6S/c1-4-23-13(20)9-5-6-11-12(7-9)26-16(19-11)18-8-10-14(21)24-17(2,3)25-15(10)22/h5-8H,4H2,1-3H3,(H,18,19)
• InChI Key: OCBHBFRPCVPTJW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC=C3C(=O)OC(OC3=O)(C)C
• Molecular Formula: C17H16N2O6S
• Molecular Weight: 376.4 g/mol

Description

Ethyl 2-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C17H16N2O6S and its molecular weight is 376.38. The purity is usually 95%.
BenchChem offers high-quality Ethyl 2-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzo[d]thiazole-6-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 2-(((2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylidene)methyl)amino)benzo[d]thiazole-6-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Chemistry Applications

Ethyl 2-aminobenzo[d]thiazole-6-carboxylate derivatives have been actively researched for their synthetic utility in creating complex molecular architectures. For instance, these compounds serve as precursors in the synthesis of piperidine substituted benzothiazole derivatives, showcasing their versatility in constructing biologically active molecules with potential pharmacological applications (Shafi, Rajesh, & Senthilkumar, 2021). Similarly, transformations of ethyl 2-amino-4-(2-ethoxy-2-oxoethyl)-thioazole-5-carboxylate into thiazolo[5,4-c]pyridine derivatives have been explored, further demonstrating the chemical flexibility and potential for generating diverse molecular structures (Albreht, Uršič, Svete, & Stanovnik, 2009).

Material Science and Photodiode Applications

In the realm of materials science, benzothiazole derivatives have been investigated for their optical properties and potential in photodiode applications. For example, the design, fabrication, and optical characterizations of pyrimidine fused quinolone carboxylate moiety highlight the significant optical behavior and unique response representations, suggesting their use in manufacturing organic photodiodes (Elkanzi, Farag, Roushdy, & Mansour, 2020).

Antimicrobial and Corrosion Inhibition Studies

The antimicrobial properties of benzothiazole derivatives have been extensively studied, with findings indicating that certain compounds exhibit promising activities against a variety of bacterial and fungal strains. This underscores the potential of these derivatives in developing new antimicrobial agents (Desai, Bhatt, & Joshi, 2019). Additionally, benzothiazole derivatives have been evaluated as corrosion inhibitors for carbon steel in acidic environments, showcasing their effectiveness in protecting industrial materials against corrosion (Hu et al., 2016).